1-[(4-ethoxyphenyl)sulfonyl]proline

• IUPAC Name: 1-(4-ethoxyphenyl)sulfonylpyrrolidine-2-carboxylic acid
• InChI: InChI=1S/C13H17NO5S/c1-2-19-10-5-7-11(8-6-10)20(17,18)14-9-3-4-12(14)13(15)16/h5-8,12H,2-4,9H2,1H3,(H,15,16)
• InChI Key: ZVOHAGXAHBJJNM-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)S(=O)(=O)N2CCCC2C(=O)O
• Molecular Formula: C13H17NO5S
• Molecular Weight: 299.34 g/mol

Description

1-[(4-Ethoxyphenyl)sulfonyl]proline is a proline derivative characterized by a sulfonyl group attached to the nitrogen of the pyrrolidine ring and a 4-ethoxyphenyl substituent. The 4-ethoxy moiety on the phenyl ring introduces electron-donating properties, which may influence solubility, metabolic stability, and receptor interactions. This compound is structurally analogous to other sulfonylated proline derivatives but distinct in its substitution pattern, making it a candidate for comparative pharmacological and chemical studies.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[(4-ethoxyphenyl)sulfonyl]proline typically involves the reaction of 4-ethoxybenzenesulfonyl chloride with proline. The reaction is carried out in the presence of a base, such as triethylamine, to neutralize the hydrochloric acid formed during the reaction. The general reaction scheme is as follows:

$$\text{4-ethoxybenzenesulfonyl chloride} + \text{proline} \rightarrow \text{1-[(4-ethoxyphenyl)sulfonyl]proline} + \text{HCl}$$4-ethoxybenzenesulfonyl chloride+proline→1-[(4-ethoxyphenyl)sulfonyl]proline+HCl

The reaction is usually conducted in an organic solvent, such as dichloromethane, at room temperature. The product is then purified by recrystallization or column chromatography.

Industrial Production Methods

While specific industrial production methods for 1-[(4-ethoxyphenyl)sulfonyl]proline are not well-documented, the general principles of large-scale organic synthesis apply. This includes optimizing reaction conditions for higher yields, using cost-effective reagents, and employing efficient purification techniques to ensure the purity of the final product.

Chemical Reactions Analysis

Types of Reactions

1-[(4-Ethoxyphenyl)sulfonyl]proline can undergo various chemical reactions, including:

Oxidation: The sulfonyl group can be further oxidized to form sulfone derivatives.

Reduction: The sulfonyl group can be reduced to a sulfide under specific conditions.

Substitution: The ethoxy group on the phenyl ring can be substituted with other functional groups through nucleophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and peracids.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) can be used.

Substitution: Nucleophiles such as amines or thiols can be used for substitution reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the sulfonyl group can yield sulfone derivatives, while reduction can produce sulfides.

Scientific Research Applications

1-[(4-Ethoxyphenyl)sulfonyl]proline has several scientific research applications, including:

Medicinal Chemistry: It can be used as a building block for the synthesis of potential therapeutic agents.

Organic Synthesis: It serves as an intermediate in the synthesis of more complex organic molecules.

Biological Studies: Its derivatives may be studied for their biological activities, such as enzyme inhibition or receptor binding.

Mechanism of Action

The mechanism of action of 1-[(4-ethoxyphenyl)sulfonyl]proline depends on its specific application. In medicinal chemistry, it may act by interacting with specific molecular targets, such as enzymes or receptors, to exert its effects. The sulfonyl group can form strong interactions with amino acid residues in proteins, potentially inhibiting their activity.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues

The following table summarizes key structural analogues and their differences:

Compound Name	Substituent on Phenyl Ring	Core Structure	Molecular Formula (Example)	Key Features	Reference
1-[(4-Ethoxyphenyl)sulfonyl]proline	4-Ethoxy	Proline	C₁₄H₁₉NO₅S (inferred)	Electron-donating ethoxy group; sulfonyl	[Hypothetical]
1-[(4-Chlorophenyl)sulfonyl]-L-proline	4-Chloro	Proline	C₁₁H₁₂ClNO₄S	Electron-withdrawing chloro group; sulfonyl
1-({4-[2-(Acetylamino)ethyl]phenyl}sulfonyl)proline	Acetylaminoethyl	Proline	C₁₇H₂₂N₂O₅S	Bulky substituent; potential H-bonding
1-[(4-Methoxyphenyl)sulfonyl]-3-methylpiperidine	4-Methoxy	Piperidine	C₁₄H₂₁NO₃S	Methoxy group; non-proline heterocycle

Electronic and Steric Effects

• 4-Ethoxyphenyl vs. In contrast, the chloro group (electron-withdrawing) may improve metabolic stability but reduce solubility .
• Proline vs. Piperidine Core : Proline’s rigid pyrrolidine ring imposes conformational constraints, affecting binding affinity. Piperidine derivatives (e.g., ) offer greater flexibility, which might alter target selectivity.

Research Findings and Data Tables

Table 1: Physicochemical Properties of Selected Analogues

Compound	LogP (Predicted)	Molecular Weight (g/mol)	Hydrogen Bond Donors	Hydrogen Bond Acceptors	Reference
1-[(4-Ethoxyphenyl)sulfonyl]proline	2.1	313.37	1	5	[Hypothetical]
1-[(4-Chlorophenyl)sulfonyl]-L-proline	1.8	289.74	1	5
1-({4-[2-(Acetylamino)ethyl]phenyl}sulfonyl)proline	0.9	366.44	3	6